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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

Pigment Red 264 (C.I. No: 561300), ensuring the safety of laboratory personnel and

compliance with environmental regulations. Adherence to these procedures is critical for

minimizing risks and preventing environmental contamination.

Immediate Safety and Handling Precautions
Before handling Pigment Red 264, it is essential to be familiar with its properties and the

necessary safety measures. The pigment is a stable solid under normal conditions but can

pose a risk of dust explosion.[1] It is crucial to avoid contact with skin, eyes, and clothing, and

to prevent inhalation of dust.[1][2]

Personal Protective Equipment (PPE) and Handling Summary:
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Protective Equipment Specification Handling Procedure

Respiratory Protection

Wear a suitable respiratory

protective equipment or a

filtering mask (P-type).[1][3]

Use only in a well-ventilated

area or under a fume hood to

avoid dust formation.[2][4]

Hand Protection

Wear suitable impervious

gloves, such as Nitrile rubber.

[1][3]

Wash hands thoroughly with

soap and water after handling.

[1][2]

Eye Protection

Wear safety goggles, safety

glasses with side shields, or a

face shield.[1][3]

In case of eye contact, flush

with plenty of flowing water for

at least 15 minutes and consult

a physician.[1][2]

Skin and Body Protection

Wear suitable, impervious

clothing, such as overalls or a

lab coat, to protect the whole

body.[1][3]

Promptly remove any soiled

clothing.[5]

Step-by-Step Disposal Protocol
Disposal of Pigment Red 264 must be managed through your institution's hazardous waste

program.[6] Never dispose of this chemical down the drain or in regular trash.[4][6]

Step 1: Waste Identification and Classification

Treat all unused, expired, or contaminated Pigment Red 264 solid powder and related

materials (e.g., contaminated wipes, PPE) as hazardous chemical waste.[6][7]

Due to its properties, this waste is not classified as acutely toxic, but must be handled in

accordance with federal, state, and local regulations.[1][8]

Step 2: Waste Collection and Segregation

Solid Waste: Collect dry Pigment Red 264 waste, including contaminated spill cleanup

materials, mechanically (e.g., by sweeping or vacuuming with appropriate filters).[1] Avoid

generating dust during collection.[9]
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Incompatible Materials: Store Pigment Red 264 waste separately from strong acids, bases,

and oxidizing agents to prevent discoloration or reaction.[1][10]

Step 3: Container Selection and Labeling

Container: Use a chemically compatible, non-reactive container with a secure, screw-top

cap.[10][11] The container must be in good condition, free from cracks or deterioration.[10]

Do not overfill the container; leave at least one inch of headroom to allow for expansion.[10]

Labeling: Clearly label the waste container as "Hazardous Waste." The label must include:

The full chemical name: "Pigment Red 264"

The date when waste was first added to the container.

An accurate description of the contents.

The appropriate hazard warnings (e.g., "Solid," "Handle with Care").

Step 4: Waste Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[7][12]

The SAA must be inspected weekly for any signs of leakage.[10]

Follow institutional limits for the maximum amount of waste stored (e.g., typically up to 55

gallons).[7][12]

Step 5: Arranging for Final Disposal

Once the waste container is full or has been in storage for the maximum allowed time (often

up to one year for partially filled containers), contact your institution's Environmental Health &

Safety (EH&S or OCRS) department to arrange for a hazardous waste pickup.[10][12]

The final disposal method will likely be conducted by a licensed chemical destruction facility,

potentially through controlled incineration with flue gas scrubbing.[4]
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Step 6: Spill and Emergency Procedures

Small Spills:

Ensure proper PPE is worn.

Moisten the spilled powder with water to prevent dust from becoming airborne.[9]

Carefully collect the material using an absorbent, inert material like sand, earth, or

vermiculite.[5][9]

Place the collected material into a designated hazardous waste container for disposal.[1]

Clean the spill area carefully with warm water and a cleaning agent.[1]

Large Spills: Evacuate the area and contact your institution's emergency response team or

EH&S office immediately.

Fire: Use water mist, extinguishing powder, or CO2.[1] Firefighters should wear self-

contained breathing apparatus and full protective suits, as combustion may produce toxic

fumes like oxides of carbon and nitrogen.[1]

Step 7: Empty Container Disposal

A container that has held Pigment Red 264 can be disposed of as regular trash only after all

waste has been removed, leaving as little residue as possible.[6]

Before disposal, deface or remove all chemical and hazardous waste labels from the empty

container.[6]

The cap should be removed before placing the container in the regular trash.[6]

Quantitative Data Summary
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Parameter Value Reference

CAS Number 88949-33-1 [1]

Acute Oral Toxicity (LD50, rat) ≥ 2000 mg/kg [1]

Water Solubility Generally insoluble [1][13]

Stability
Stable under normal storage

conditions
[1]
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Pigment Red 264 Disposal Workflow
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Caption: Decision workflow for the safe disposal of Pigment Red 264 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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